Cas no 898777-46-3 (4'-Azetidinomethyl-3-cyanobenzophenone)

• Product Name: 4'-Azetidinomethyl-3-cyanobenzophenone
• CAS No: 898777-46-3
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• MDL: MFCD03841560
• CID: 994216
• Update Time: 2025-07-23

4'-Azetidinomethyl-3-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[4-(azetidin-1-ylmethyl)benzoyl]benzonitrile
• 4'-AZETIDINOMETHYL-3-CYANOBENZOPHENONE
• 4'-AZETIDIN-1-YLMETHYL-3-CYANOBENZOPHENONE
• 3-(4-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
• SB52086
• 3-{4-[(Azetidin-1-yl)methyl]benzoyl}benzonitrile
• 4'-Azetidinomethyl-3-cyanobenzophenone

• MDL： MFCD03841560
• Inchi： 1S/C18H16N2O/c19-12-15-3-1-4-17(11-15)18(21)16-7-5-14(6-8-16)13-20-9-2-10-20/h1,3-8,11H,2,9-10,13H2
• InChI Key： AKNIRVPDJPUYET-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1C=CC(=CC=1)CN1CCC1

Computed Properties

• Exact Mass: 276.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 412
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1

Experimental Properties

• PSA: 44.10000
• LogP: 2.93288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Azetidinomethyl-3-cyanobenzophenone

Professional Introduction to 4'-Azetidinomethyl-3-cyanobenzophenone (CAS No. 898777-46-3)

4'-Azetidinomethyl-3-cyanobenzophenone (CAS No. 898777-46-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential applications. This compound, characterized by its azetidine and cyanobenzophenone moieties, represents a promising candidate for further research and development in drug discovery.

The molecular structure of 4'-Azetidinomethyl-3-cyanobenzophenone consists of a benzophenone core substituted with a cyano group at the 3-position and an azetidinomethyl group at the 4'-position. This arrangement confers upon the molecule distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules. The presence of the azetidine ring introduces a cyclic amine functionality, which is known to be pharmacologically relevant in various therapeutic contexts.

In recent years, there has been a surge in interest regarding heterocyclic compounds, particularly those incorporating azetidine rings, due to their potential as pharmacophores. Azetidine derivatives have shown promise in modulating various biological pathways, including enzyme inhibition and receptor binding. The incorporation of a cyano group in the benzophenone moiety further enhances the compound's reactivity and functionalization possibilities, opening doors for diverse chemical modifications.

One of the most compelling aspects of 4'-Azetidinomethyl-3-cyanobenzophenone is its potential application in the development of small-molecule drugs. The compound's unique structural features make it an attractive candidate for further exploration in medicinal chemistry. Researchers have been particularly interested in its ability to interact with biological targets, such as enzymes and receptors, which are crucial for many disease processes.

Recent studies have highlighted the importance of benzophenone derivatives in pharmaceutical research. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The addition of an azetidine ring to the benzophenone framework introduces new possibilities for drug design, allowing for the creation of molecules with enhanced binding affinity and selectivity.

The synthesis of 4'-Azetidinomethyl-3-cyanobenzophenone presents both challenges and opportunities for chemists. The need for precise control over reaction conditions and regioselectivity is crucial to achieving the desired product with high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, paving the way for more efficient drug discovery processes.

In addition to its pharmaceutical potential, 4'-Azetidinomethyl-3-cyanobenzophenone has also been explored for its role in materials science. The compound's ability to form stable complexes with other molecules makes it a valuable tool in designing novel materials with specific functionalities. These applications range from catalysis to sensors, showcasing the broad utility of this versatile chemical entity.

The future prospects of 4'-Azetidinomethyl-3-cyanobenzophenone are promising, with ongoing research aimed at uncovering its full potential. Collaborative efforts between academia and industry are essential to drive innovation and translate laboratory findings into tangible therapeutic solutions. As our understanding of biological systems continues to evolve, compounds like this one will play a critical role in addressing unmet medical needs.

The development of new drugs is a complex process that requires interdisciplinary collaboration. Chemists, biologists, pharmacologists, and clinicians must work together to ensure that promising compounds like 4'-Azetidinomethyl-3-cyanobenzophenone are translated into safe and effective therapies. This holistic approach is necessary to accelerate progress and bring new treatments to patients who need them most.

In conclusion, 4'-Azetidinomethyl-3-cyanobenzophenone (CAS No. 898777-46-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for new medicines. As research continues to uncover its full capabilities, this compound is poised to make substantial contributions to human health and well-being.